Cas no 23784-57-8 ((e)-n,n-dibutyl-3-phenylprop-2-enamide)

• Product Name: (e)-n,n-dibutyl-3-phenylprop-2-enamide
• CAS No: 23784-57-8
• MF: C₁₇H₂₅NO
• MW: 259.386504888535
• CID: 1415111
• PubChem ID: 5354316
• Update Time: 2025-04-20

(e)-n,n-dibutyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (e)-n,n-dibutyl-3-phenylprop-2-enamide
• trans-N,N-Dibutyl-zimtsaeureamid
• NSC6057
• AKOS003850450
• ZINC01693244
• dibutylamide of cinnamic acid
• N,N-dibutyl-trans-cinnamamide
• N,N-Dibutyl-trans-cinnamamid
• AC1NS5D9
• N,N-Dibutyl-zimtsaeureamid
• trans-N,N-Dibutyl-zimtsaeureamid; NSC6057; AKOS003850450; ZINC01693244; dibutylamide of cinnamic acid; N,N-dibutyl-trans-cinnamamide; N,N-Dibutyl-trans-cinnamamid; AC1NS5D9; N,N-Dibutyl-zimtsaeureamid;
• 23784-57-8
• NSC-6057
• DTXSID60417776

• Inchi： 1S/C17H25NO/c1-3-5-14-18(15-6-4-2)17(19)13-12-16-10-8-7-9-11-16/h7-13H,3-6,14-15H2,1-2H3/b13-12+
• InChI Key： PHYRXZUUIWFWPC-OUKQBFOZSA-N
• SMILES： O=C(/C=C/C1C=CC=CC=1)N(CCCC)CCCC

Computed Properties

• Exact Mass: 259.19375
• Monoisotopic Mass: 259.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31
• LogP: 4.12860